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Compound of Interest

1-Methyl-3-piperidineacetic acid
Compound Name:

HCI
CAS No.: 2418643-93-1
Cat. No.: B2478220

Get Quote

Identification, Synthesis, and Structural Validation
Executive Summary & Chemical Identity

1-Methyl-3-piperidineacetic acid hydrochloride is a specialized heterocyclic building block used
primarily in the synthesis of pharmaceutical agents targeting the central nervous system (CNS)
and muscarinic receptors.[1] Its structural core—a 3-substituted piperidine ring—serves as a
scaffold for various bio-active molecules, including antihistamines and antispasmodics.

Accurate identification of this compound is critical due to the prevalence of positional isomers
(e.g., 2- and 4-substituted variants) which possess distinct pharmacological profiles.

Chemical Registry Data

The following table consolidates the definitive identifiers for the HCI salt and its parent free
acid. Note the distinction between the commercially available free acid and the specific salt
form.
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Property Data

Chemical Name 1-Methyl-3-piperidineacetic acid hydrochloride

_ 2-(1-methylpiperidin-3-yl)acetic acid
Systematic Name

hydrochloride
CAS Number (HCI Salt) 2418643-93-1 (Specific Salt Form)
CAS Number (Free Acid) 169253-08-1
Molecular Formula CsH1sNO2[2] - HCI
Molecular Weight 193.67 g/mol
MDL Number MFCD28891240
SMILES CN1CCCC(CC(=0)0O)C1.ClI

Structural Verification & Isomer Analysis

In drug development, confusing the 3-isomer with the 4-isomer (CAS 67686-06-0) is a common
error. The 3-isomer is chiral, introducing stereochemical considerations often overlooked in
initial screening.

Isomer Differentiation Workflow

The following decision tree illustrates the logic for verifying the specific 1-methyl-3-acetic
iIsomer against common analogs.
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Unknown Piperidine Sample

1H NMR Analysis
(Aromatic/Olefinic Region)

Identify as Pyridine Precursor Aliphatic Region Analysis
(3-Pyridylacetic acid) (2.0 - 4.0 ppm)

Identify as
3-Piperidineacetic acid
(CAS 71985-81-4)

High Symmetry (5 signals)
Identify as 4-Isomer
(CAS 67686-06-0)

Low Symmetry (8 signals)
CONFIRMED: 3-Isomer

Click to download full resolution via product page

Figure 1: Analytical logic flow for distinguishing 1-Methyl-3-piperidineacetic acid from its 4-
isomer and des-methyl precursors.
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Synthesis Protocol

While the compound is commercially available, custom synthesis is often required to introduce
isotopic labels (e.g., Deuterium or Carbon-13) or to control stereochemistry. The most robust
route proceeds from 3-pyridylacetic acid.

Reaction Pathway[3]

» Hydrogenation: Reduction of the pyridine ring to the piperidine.
e N-Methylation: Reductive amination using formaldehyde/formic acid (Eschweiler-Clarke).

e Salt Formation: Stabilization with anhydrous HCI.

Step-by-Step Methodology
Step 1: Catalytic Hydrogenation[3]

o Reagents: 3-Pyridylacetic acid hydrochloride (CAS 501-81-5), PtO2 (Adams' Catalyst),
Glacial Acetic Acid.

» Procedure:
o Dissolve 10.0 g of 3-pyridylacetic acid HCI in 100 mL of glacial acetic acid.
o Add 0.5 g of PtO:2 catalyst.
o Hydrogenate at 50 psi (3.4 bar) and 25°C for 12 hours.
o Critical Check: Monitor Hz uptake. Cessation indicates completion.

o Filter through Celite to remove catalyst. Concentrate filtrate to yield 3-piperidineacetic acid
acetate.

Step 2: Eschweiler-Clarke N-Methylation

e Reagents: 3-Piperidineacetic acid (crude from Step 1), Formaldehyde (37% aq), Formic Acid
(88%).

e Procedure:
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o Dissolve the crude piperidine residue in 20 mL formic acid.

o Add 15 mL formaldehyde solution.

o Reflux at 90-100°C for 6 hours. Evolution of COz2 indicates active methylation.
o Cool and concentrate under reduced pressure to remove excess reagents.

o Purification: Dissolve residue in water, adjust pH to ~10 with NaOH, and extract with
dichloromethane (DCM). Discard aqueous layer (remains of unreacted material).

Step 3: Hydrochloride Salt Formation
¢ Reagents: Anhydrous HCI in Dioxane (4M) or Ether.

e Procedure:
o Dissolve the free base oil from Step 2 in dry diethyl ether or ethyl acetate.

Cool to 0°C.

o

o

Dropwise add HCl/Dioxane solution until pH < 2.

[¢]

A white precipitate will form immediately.

o

Filter the solid, wash with cold ether, and dry under vacuum over P20s.

Analytical Characterization

To validate the synthesized material, compare experimental data against the following standard
values.

Nuclear Magnetic Resonance (NMR)
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Nucleus Shift (6 ppm) Multiplicity Assignment Notes
Diagnostic peak
1H NMR 2.78 Singlet (3H) N-CHs for N-
methylation.
Alpha to
2.30 Doublet (2H) -CH2-COOH
carbonyl.
Complex due to
1.8-34 Multiplets Ring Protons ring
conformation.
] Exchangeable
121 Broad Singlet -COOH )
with D20.
13C NMR 174.2 Singlet C=0 Carbonyl carbon.
46.5 Singlet N-CHs

Mass Spectrometry (ESI-MS)

e Mode: Positive lon Mode (ESI+)

o Expected m/z: 158.12 [M+H]* (Free base mass + Proton)

e Fragment: 113 m/z (Loss of -COOH group).

Applications in Drug Discovery

1-Methyl-3-piperidineacetic acid is a versatile pharmacophore.[4] Its applications include:

e Muscarinic Antagonists: The 3-substituted piperidine motif mimics the structure of

acetylcholine, allowing for the design of competitive antagonists when coupled with bulky

ester groups (e.g., benzilates).

o GABA Uptake Inhibitors: Derivatives of piperidineacetic acid are explored for anticonvulsant

activity, similar to Tiagabine (which utilizes a nipecotic acid core).
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« Chiral Resolution Agents: The enantiomers of this acid can be used to resolve chiral alcohols
via ester formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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